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Abstract
Pulvilloric acid, a secondary metabolite produced by the fungus Penicillium pulvillorum, has

been a subject of interest for its unique chemical structure. The elucidation of this structure was

a result of a series of classical chemical degradation and spectroscopic techniques. This

technical guide provides a comprehensive overview of the key experiments and methodologies

employed in determining the molecular architecture of pulvilloric acid. While specific

quantitative spectral data from the original elucidating studies are not readily available in the

public domain, this guide outlines the established structure and provides detailed, generalized

protocols for the pivotal reactions that were instrumental in its discovery.

The Elucidated Chemical Structure of Pulvilloric
Acid
Through a combination of chemical and spectroscopic methods, the structure of pulvilloric
acid has been determined to be 4,6-dihydro-8-hydroxy-6-oxo-3-n-pentyl-3H-2-benzopyran-7-

carboxylic acid.[1] This quinone methide structure is the cornerstone of its chemical properties

and biological activity.

Molecular Formula: C₁₅H₁₈O₅

Molecular Weight: 278.30 g/mol
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Spectroscopic and Chemical Elucidation Workflow
The determination of pulvilloric acid's structure relied on a logical sequence of experiments

designed to break down the molecule into smaller, more readily identifiable fragments, and to

modify its structure to reveal key functional groups and connectivity. The overall workflow is

depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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